Styrene oxide
Styrene oxide
Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992)
Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene.
Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene.
Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene.
Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene.
Brand Name:
Vulcanchem
CAS No.:
96-09-3
VCID:
VC21122376
InChI:
InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2
SMILES:
C1C(O1)C2=CC=CC=C2
Molecular Formula:
C8H8O
C6H5CHCH2O
C8H8O
C6H5CHCH2O
C8H8O
Molecular Weight:
120.15 g/mol
Styrene oxide
CAS No.: 96-09-3
Cat. No.: VC21122376
Molecular Formula: C8H8O
C6H5CHCH2O
C8H8O
Molecular Weight: 120.15 g/mol
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Specification
| Description | Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992) Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene. Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene. |
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| CAS No. | 96-09-3 |
| Molecular Formula | C8H8O C6H5CHCH2O C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | 2-phenyloxirane |
| Standard InChI | InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2 |
| Standard InChI Key | AWMVMTVKBNGEAK-UHFFFAOYSA-N |
| SMILES | C1C(O1)C2=CC=CC=C2 |
| Canonical SMILES | C1C(O1)C2=CC=CC=C2 |
| Boiling Point | 381 °F at 760 mm Hg (NTP, 1992) 194.1 °C 194 °C 381°F |
| Colorform | Colorless to pale straw-colored liquid |
| Flash Point | 175 °F (NTP, 1992) 165 °F (74 °C) (Open cup) 76 °C c.c. 175°F |
| Melting Point | -35 °F (NTP, 1992) -35.6 °C -36.7 °C -35°F |
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